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4,4'-Dihydroxy-7,7'-ureylenedi(naphthalene-2-
sulphonic acid) solubility challenges

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: 4,4'-Dihydroxy-7,7'-ureylenedi(naphthalene-2-sulphonic acid)

CAS No.: 134-47-4

Cat. No.: S546441

Chemical Profile: J Acid Urea

The table below summarizes the key identifiers and physical characteristics of 4,4'-Dihydroxy-7,7'-

ureylenedi(naphthalene-2-sulphonic acid) from the search results.

Property Details

CAS Number 134-47-4 [1] [2]

EC Number 205-142-9 [1]

Molecular Formula C21H16N209S2 [1] [2]

Molecular Weight 504.49 g/mol [2]

Appearance White to grey or light brown powder [1] [3]
Reported Purity 99% min [1], 298% [2], 280% [3]

Density 1.798 g/cm? [2] [3]

Primary Use Dyestuff intermediate for azo dyes [1] [3]
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Reported Solubility Information:

¢ One source indicates the compound is soluble in DMSO [2]. No specific data on solubility in water or
other common organic solvents was found in the search results.

Key Information Gaps and Recommendations

The current search results lack the technical depth required for a comprehensive troubleshooting guide. The

following critical information is missing:

¢ Quantitative Solubility Data: No numerical data (e.g., mg/mL) in water, buffers, or organic solvents
beyond a mention of DMSO.

¢ Solution Stability Profile: No information on stability under various pH, temperature, or storage
conditions.

o Detailed Experimental Protocols: No specific methodologies for handling or dissolving the
compound.

e Common Problem List: No documented issues researchers face during experiments.

Troubleshooting Workflow for Solubility

Due to the lack of direct information, the following diagram outlines a general, systematic approach you can
take in the lab to address solubility issues with solid organic compounds like J Acid Urea. This logical

framework can serve as a starting point for your experiments.
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Solubility Challenge with
J Acid Urea

1. Confirm Compound Identity
(CAS 134-47-4, Purity >298%)

2. Check Available Data
(Known: Soluble in DMSO)

3. Solvent Screening
(Start with DMSO, then test others)

Y

4. Apply Solubilization Techniques
(e.g., Sonication, Heating, pH adjustment)

'

5. Analyze and Document Results
(Solubility, Stability, Observations)

Successful Solubilization

or Need for Alternative Compound

Click to download full resolution via product page

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [4,4'-Dihydroxy-7,7'-ureylenedi(naphthalene-2-sulphonic acid)
solubility challenges]. Smolecule, [2026]. [Online PDF]. Available at:
[https://www.smolecule.com/products/b546441#4-4-dihydroxy-7-7-ureylenedi-naphthalene-2-

sulphonic-acid-solubility-challenges]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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